Cas no 63438-27-7 (10,11-dihydrodiol-8,9-epoxide benzanthracene)

• Product Name: 10,11-dihydrodiol-8,9-epoxide benzanthracene
• CAS No: 63438-27-7
• MF: C₁₈H₁₄O₃
• MW: 278.301965236664
• CID: 960186
• PubChem ID: 119510
• Update Time: 2025-04-19

10,11-dihydrodiol-8,9-epoxide benzanthracene Chemical and Physical Properties

Names and Identifiers

• 10,11-dihydrodiol-8,9-epoxide benzanthracene
• (1aR,2R,3S,11bS)-1a,2,3,11b-Tetrahydrotetrapheno[8,9-b]oxirene-2,3-diol
• benz[5,6]anthra[1,2-b]oxirene-2,3-diol, 1a,2,3,11b-tetrahydro-, (1aR,2R,3S,11bS)-
• 63438-27-7
• Anti-B(a)P-7R,8S-dihydrodiol-9S,10R-epoxide
• DTXSID60979622
• anti-10,11-Dihydroxy-8,9-epoxy-8,9,10,11-tetrahydrobenz(a)anthracene
• 1a,2,3,11b-Tetrahydrotetrapheno[8,9-b]oxirene-2,3-diol
• Benz(a)anthracene, 8,9,10,11-tetrahydro-10,11-dihydroxy-8,9-epoxy-, anti-
• DDE-benzanthracene
• (+-)-Benz(a)anthracene-10,11-diol-8,9-epoxide, anti
• Benz(5,6)anthra(1,2-b)oxirene-2,3-diol, 1a,2,3,11b-tetrahydro-, (1aalpha,2beta,3alpha,11balpha)-

• Inchi： 1S/C18H14O3/c19-15-13-8-12-10(6-5-9-3-1-2-4-11(9)12)7-14(13)17-18(21-17)16(15)20/h1-8,15-20H/t15-,16+,17-,18+/m0/s1
• InChI Key： HZDVGGXATJSVKB-XWTMOSNGSA-N
• SMILES： O1[C@H]2C3C=C4C=CC5C=CC=CC=5C4=CC=3[C@@H]([C@H]([C@@H]12)O)O

Computed Properties

• Exact Mass: 278.09432
• Monoisotopic Mass: 278.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53Ų

Experimental Properties

• PSA: 52.99